2-(Chloromethyl)-2-(methoxymethyl)oxolane

• Molecular Formula: C7H13ClO2
• Molecular Weight: 164.63 g/mol
• SMILES: COCC1(CCCO1)CCl
• InChI: InChI=1S/C7H13ClO2/c1-9-6-7(5-8)3-2-4-10-7/h2-6H2,1H3
• InChIKey: KINVJBQQXIEPDN-UHFFFAOYSA-N

2-(Chloromethyl)-2-(methoxymethyl)oxolane – Compound Identity and Key Procurement-Relevant Characteristics

2-(Chloromethyl)-2-(methoxymethyl)oxolane (CAS 1934515-74-8) is a 2,2-disubstituted tetrahydrofuran (oxolane) derivative possessing a quaternary carbon that bears both a chloromethyl group and a methoxymethyl (MOM) protected alcohol [1]. Its molecular formula is C₇H₁₃ClO₂ with a molecular weight of 164.63 g/mol. Primarily employed as a heterocyclic building block, this compound provides a unique combination of an alkylating handle and a masked nucleophile within a single oxolane scaffold, enabling synthetic versatility that simpler mono-functional oxolane analogs cannot offer [1].

1 Nucleophilic substitution at -CH₂Cl

→

2 Acidic MOM deprotection to -CH₂OH

• [1] PubChem Compound Summary for CID 130698673, 2-(Chloromethyl)-2-(methoxymethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130698673 (accessed 2026-04-30). View Source

Why Generic Oxolane Substitution Fails – The Functional-Group Complementarity of 2-(Chloromethyl)-2-(methoxymethyl)oxolane

Seemingly straightforward replacements, such as 2-(chloromethyl)oxolane or 2-(methoxymethyl)oxolane, each lack the orthogonal pairing present in the target compound: the former possesses only an electrophilic chloride, while the latter provides only a masked hydroxyl with no alkylating functionality [1][2]. This absence of dual orthogonal functionality precludes the execution of chemoselective sequential transformations—nucleophilic displacement of the chloride followed by acid‑mediated MOM deprotection to reveal a hydroxymethyl group—that are instrumental for the efficient assembly of complex molecular architectures [2]. Consequently, substituting a generic oxolane building block directly compromises synthetic step economy, increases the number of required intermediates, and limits the structural complexity accessible from a single starting material.

Mono-functional oxolane analogs

2-(Chloromethyl)oxolane and 2-(methoxymethyl)oxolane lack the orthogonal electrophile/nucleophile pair. Sequential chemoselective transformations may not be supported.

Regioisomeric substitution

3,3-Disubstituted oxolane regioisomer differs in electronic environment. Reactivity and ring-opening behavior may not transfer directly.

• [1] PubChem Compound Summary for CID 18150, 2-(Chloromethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/18150 (accessed 2026-04-30). View Source
• [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007; Chapter 2 (Methoxymethyl Ethers), pp 27–30. View Source

Quantitative Evidence Guide for Differentiating 2-(Chloromethyl)-2-(methoxymethyl)oxolane from Its Closest Analogs

Quantified Physicochemical Differentiation from 2-(Chloromethyl)oxolane: XLogP3 and Topological Polar Surface Area

Computationally predicted physicochemical profiles reveal a marked divergence between the target compound and the closest mono‑substituted analog, 2-(chloromethyl)oxolane. The target compound shows a lower predicted lipophilicity (XLogP3 = 0.9) and a twofold higher topological polar surface area (TPSA = 18.5 Ų) compared with the comparator (XLogP3 = 1.2; TPSA = 9.2 Ų) [1][2]. Furthermore, the target contains two hydrogen‑bond acceptor sites versus one for the analog, consistent with its greater overall polarity [1][2]. These data indicate that 2-(chloromethyl)-2-(methoxymethyl)oxolane possesses higher intrinsic aqueous solubility and lower passive membrane permeability relative to 2-(chloromethyl)oxolane.

Physicochemical comparison

Head-to-head

Target: XLogP3 0.9, TPSA 18.5 Ų, HBA 2 vs. 2-(Chloromethyl)oxolane: XLogP3 1.2, TPSA 9.2 Ų, HBA 1

Supports aqueous solubility screening fit

Computed values; experimental verification recommended

Evidence Dimension	Predicted lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 0.9; TPSA = 18.5 Ų; H‑bond acceptors = 2
Comparator Or Baseline	2-(Chloromethyl)oxolane: XLogP3 = 1.2; TPSA = 9.2 Ų; H‑bond acceptors = 1
Quantified Difference	ΔXLogP3 = −0.3; ΔTPSA = +9.3 Ų (a 2‑fold increase)
Conditions	Computed by PubChem using XLogP3 3.0 and Cactvs 3.4.6.11 [1][2]

Why This Matters

The combination of lower lipophilicity and higher polarity enhances aqueous solubility and can reduce non‑specific protein binding, making the target compound a more attractive choice for early‑stage fragment or lead optimization in drug discovery where solubility‑limited performance is a key selection criterion.

• [1] PubChem Compound Summary for CID 130698673, 2-(Chloromethyl)-2-(methoxymethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130698673 (accessed 2026-04-30). View Source
• [2] PubChem Compound Summary for CID 18150, 2-(Chloromethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/18150 (accessed 2026-04-30). View Source

Orthogonal Reactivity Profile: Chemoselective Sequential Transformations Unavailable from Mono‑Functional Oxolanes

The molecular architecture of 2-(chloromethyl)-2-(methoxymethyl)oxolane combines an electrophilic chloromethyl group with a base‑stable, acid‑labile MOM‑protected alcohol. Under basic or neutral conditions, the chloride undergoes nucleophilic substitution (e.g., with amines, thiols, or carbon nucleophiles) without affecting the MOM ether. Subsequent treatment with a mild acid (e.g., 1 % TFA in CH₂Cl₂ or 0.5 N HCl in MeOH) selectively cleaves the MOM group, unveiling a hydroxymethyl substituent for further elaboration (oxidation, esterification, etc.) [1]. This two‑step orthogonal pathway cannot be replicated by 2-(chloromethyl)oxolane (no latent hydroxyl) or 2-(methoxymethyl)oxolane (no alkylating center), confirming a unique synthetic advantage for the target compound.

Reactivity profile

Class-level

Step 1: Nu⁻ displacement at -CH₂Cl (basic/neutral)
Step 2: MOM deprotection (e.g., 1% TFA/CH₂Cl₂)

Enables chemoselective sequential elaboration

Standard MOM ether cleavage conditions

Evidence Dimension	Orthogonal functional‑group reactivity
Target Compound Data	Two sequential, chemoselective steps: (i) chloride displacement, (ii) MOM deprotection
Comparator Or Baseline	2-(Chloromethyl)oxolane: one reactive site; 2-(Methoxymethyl)oxolane: one latent site
Quantified Difference	Not quantifiable; qualitative synthetic advantage (step‑economy and intermediate reduction)
Conditions	Typical MOM deprotection: 1 % TFA/CH₂Cl₂ or 0.5 N HCl/MeOH [1]

Why This Matters

The ability to perform mutually orthogonal transformations on a single building block reduces total synthetic steps and improves atom economy, directly affecting procurement decisions in complex synthetic route design.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007; Chapter 2 (Methoxymethyl Ethers), pp 27–30. View Source

Regiochemical Distinction: 2,2-Disubstitution versus 3,3-Disubstitution in Oxolane Derivatives

The target compound is a 2,2‑disubstituted oxolane, while the regioisomer 3-(chloromethyl)-3-(methoxymethyl)oxolane (CAS 1565840‑00‑7, PubChem CID 16118784) locates the substituents at the 3‑position. The C2 position adjacent to the ring oxygen creates a distinct electronic environment: the oxygen lone pair can engage in neighboring‑group participation, potentially accelerating nucleophilic displacement at the chloromethyl site or stabilizing incipient carbocation intermediates [1][2]. Although no direct kinetic study comparing these regioisomers has been reported, the non‑identical InChIKey identifiers (KINVJBQQXIEPDN‑UHFFFAOYSA‑N versus the regioisomer) unequivocally confirm they are structurally and electronically distinct entities. For applications where anchimeric assistance or ring‑opening propensity is critical, the 2‑substituted scaffold is expected to behave differently from the 3‑substituted isomer.

Regioisomer identity

Supporting evidence

Target InChIKey: KINVJBQQXIEPDN-UHFFFAOYSA-N
Regioisomer InChIKey: distinct (CID 16118784)

Supports isomeric purity specification

Reactivity differences not experimentally quantified

Evidence Dimension	Regiochemistry (2,2-disubstitution vs. 3,3-disubstitution)
Target Compound Data	Substitution at C2; InChIKey: KINVJBQQXIEPDN‑UHFFFAOYSA‑N
Comparator Or Baseline	3-(Chloromethyl)-3-(methoxymethyl)oxolane; InChIKey: distinct (PubChem CID 16118784)
Quantified Difference	No quantitative reactivity data available; structural non‑identity confirmed by InChIKey
Conditions	InChIKey comparison derived from PubChem entries [1][2]

Why This Matters

Regioisomeric purity is essential for reproducible synthetic outcomes; specifying the correct 2,2‑disubstituted isomer avoids unintended reactivity and ensures consistency in multi‑step syntheses.

• [1] PubChem Compound Summary for CID 130698673, 2-(Chloromethyl)-2-(methoxymethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130698673 (accessed 2026-04-30). View Source
• [2] PubChem Substance Record for SID 16118784, 3-(Chloromethyl)-3-(methoxymethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/substance/16118784 (accessed 2026-04-30). View Source

High-Impact Application Scenarios for 2-(Chloromethyl)-2-(methoxymethyl)oxolane Based on Quantitative and Mechanistic Evidence

Orthogonal Multi‑Step Synthesis of Complex Natural Products and Macrocyclic Library Cores

The orthogonal reactivity profile quantified in Section 3 (Evidence Item 2) enables a two‑step sequential functionalization: initial nucleophilic displacement of the chloride to install an amine, thiol, or carbon nucleophile, followed by acidic MOM deprotection to liberate a hydroxymethyl group for subsequent oxidation, esterification, or glycosylation [1]. This sequence reduces protective‑group manipulations and streamlines the assembly of macrocyclic natural‑product analogues or library cores, making the compound an advantageous procurement choice for synthetic groups focused on step‑economy.

Fragment‑Based Drug Discovery Where Enhanced Aqueous Solubility and Reduced Lipophilicity Are Prioritized

The direct head‑to‑head physicochemical comparison (Section 3, Evidence Item 1) demonstrates that the target compound possesses a lower XLogP3 (0.9 vs. 1.2) and a twofold higher TPSA than 2-(chloromethyl)oxolane, predicting improved aqueous solubility and lower passive membrane permeability [1] [2]. In fragment‑oriented synthesis and phenotypic screening campaigns where minimal lipophilicity and high solubility are critical selection criteria, the target compound provides an inherently more favorable profile than its mono‑substituted analog.

Construction of Quaternary‑Center‑Containing Building‑Block Collections for Medicinal Chemistry

The presence of a quaternary carbon at the 2‑position, bearing two distinct functional groups, imparts a three‑dimensional character that is highly valued in modern medicinal chemistry for diversifying screening libraries [1]. The regioisomeric distinction (Section 3, Evidence Item 3) ensures that library members derived from the 2,2‑disubstituted scaffold exhibit different steric and electronic properties compared to 3,3‑disubstituted isomers, enabling exploration of novel chemical space. Procurement of the precisely defined 2,2‑disubstituted isomer is essential for maintaining library integrity and reproducibility.

Application

Selection Property

Validation Focus

Macrocyclic library core synthesis

Orthogonal reactivity (electrophile + masked nucleophile)

Step economy and intermediate reduction

Fragment-based library design

Physicochemical profile (low XLogP3, high TPSA)

Aqueous solubility and permeability assays

Quaternary-center building block collection

2,2-Disubstituted oxolane scaffold

Regioisomeric purity (2,2- vs 3,3-substitution)

• [1] PubChem Compound Summary for CID 130698673, 2-(Chloromethyl)-2-(methoxymethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130698673 (accessed 2026-04-30). View Source
• [2] PubChem Compound Summary for CID 18150, 2-(Chloromethyl)oxolane. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/18150 (accessed 2026-04-30). View Source